Cas no 113684-83-6 (1,2-Benzenedicarbonitrile, 4,5-dibutoxy-)
113684-83-6 structure
Product Name:1,2-Benzenedicarbonitrile, 4,5-dibutoxy-
CAS No:113684-83-6
MF:C16H20N2O2
MW:272.342204093933
CID:1201213
PubChem ID:11231098
Update Time:2025-04-20
1,2-Benzenedicarbonitrile, 4,5-dibutoxy- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzenedicarbonitrile, 4,5-dibutoxy-
- 4,5-dibutoxybenzene-1,2-dicarbonitrile
- DTXSID70459546
- 4,5-dibutoxyphthalonitrile
- 113684-83-6
- SCHEMBL7739545
-
- Inchi: 1S/C16H20N2O2/c1-3-5-7-19-15-9-13(11-17)14(12-18)10-16(15)20-8-6-4-2/h9-10H,3-8H2,1-2H3
- InChI Key: AYSGJQJWPVLOAT-UHFFFAOYSA-N
- SMILES: O(C1C=C(C#N)C(C#N)=CC=1OCCCC)CCCC
Computed Properties
- Exact Mass: 272.152477885g/mol
- Monoisotopic Mass: 272.152477885g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 8
- Complexity: 329
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 66Ų
1,2-Benzenedicarbonitrile, 4,5-dibutoxy- Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
113684-83-6 (1,2-Benzenedicarbonitrile, 4,5-dibutoxy-) Related Products
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- 81560-32-9(4-Butoxyphthalonitrile)
- 106943-83-3(4-Pentyloxyphthalonitrile)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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